Cas no 271-45-4 (3H-Pyrazolo3,4-cpyridine)

3H-Pyrazolo[3,4-c]pyridine is a heterocyclic compound featuring a fused pyrazole-pyridine core, which serves as a versatile scaffold in medicinal chemistry and material science. Its rigid bicyclic structure enhances binding affinity and selectivity in drug design, particularly for kinase inhibitors and CNS-targeting therapeutics. The compound's nitrogen-rich framework allows for diverse functionalization, enabling tailored modifications for specific applications. Its stability and synthetic accessibility make it a valuable intermediate in pharmaceutical research. Additionally, its electronic properties are of interest in the development of organic semiconductors and optoelectronic materials. This compound is widely utilized in academic and industrial settings for exploratory synthesis and lead optimization.

3H-Pyrazolo3,4-cpyridine structure

Product Name:3H-Pyrazolo3,4-cpyridine

CAS No:271-45-4

MF:C₆H₅N₃

MW:119.124000310898

MDL:MFCD13175323

CID:1082944

PubChem ID:6451441

Update Time:2025-06-07

3H-Pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

- 2H-Pyrazolo[3,4-c]pyridine
- 1H-Pyrazolo[3,4-c]pyridine
- 1H-Pyrazolo(3,4-c)pyridine
- 6-Aza-1H-indazole
- 6-azaindazole
- PYRAZOLO[3,4-C]PYRIDINE
- KNYHISBJRQVMAZ-UHFFFAOYSA-N
- WT809
- BCP23486
- BBL104053
- STL557867
- RW3762
- VP13810
- PB27509
- TRA0056812
- 1H-Pyrazolo[3,4-c]pyridine, AldrichCPR
- SY005397
- J-504734
- AKOS022177883
- 1H-Pyrazolo[3 pound not4-c]pyridine
- EN300-70061
- AM20051019
- SS-6049
- DB-013194
- DB-347078
- MFCD13175323
- CS-W019668
- SCHEMBL88904
- AKOS005258873
- AJ-333/25006087
- O10791
- Z1079443440
- 271-45-4
- 271-47-6
- MFCD00661308
- A848034
- DTXSID40181564
- DTXCID80104055
- 3H-Pyrazolo3,4-cpyridine
- MDL： MFCD13175323
- Inchi： 1S/C6H5N3/c1-2-7-4-6-5(1)3-8-9-6/h1-4H,(H,8,9)
- InChI Key： KNYHISBJRQVMAZ-UHFFFAOYSA-N
- SMILES： N1C2C=NC=CC=2C=N1

Computed Properties

Exact Mass: 119.04800
Monoisotopic Mass: 119.048347172g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 0.5

Experimental Properties

PSA: 41.57000
LogP: 0.95790

3H-Pyrazolo3,4-cpyridine Pricemore >>

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Alichem	A029193165-5g	2H-Pyrazolo[3,4-c]pyridine	271-45-4	95%	5g	$160.50	2023-09-02
Alichem	A029193165-10g	2H-Pyrazolo[3,4-c]pyridine	271-45-4	95%	10g	$252.50	2023-09-02
Alichem	A029193165-25g	2H-Pyrazolo[3,4-c]pyridine	271-45-4	95%	25g	$525.00	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TY472-250mg	3H-Pyrazolo3,4-cpyridine	271-45-4	95+%	250mg	91CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TY472-1g	3H-Pyrazolo3,4-cpyridine	271-45-4	95+%	1g	237.0CNY	2021-07-12
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TRC	P846533-50mg	3H-Pyrazolo[3,4-c]pyridine	271-45-4		50mg	$ 50.00	2022-06-03